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Compound of Interest

Compound Name: Omnipol 910

CAS No.: 886463-10-1

Cat. No.: B14084997

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and

recommended storage conditions for Omnipol 910, a polymeric Type I photoinitiator. Due to

the proprietary nature of this product, specific experimental data on its thermal decomposition

is not publicly available. Therefore, this document outlines the known storage and handling

parameters and presents generalized experimental protocols for assessing thermal stability,

based on established methods for similar polymeric materials.

Product Information and Storage Conditions
Omnipol 910 is a piperazino-based aminoalkylphenone photoinitiator that is liquid at room

temperature.[1][2] Proper storage and handling are crucial to maintain its chemical integrity and

performance.

Table 1: Recommended Storage and Handling for Omnipol 910
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Parameter Recommendation Source

Shelf Life 24 months [3]

Storage Temperature Room temperature [2]

Light Exposure
Protect from prolonged

exposure to light
[4]

General Handling

Handle in accordance with

good industrial hygiene and

safety practices. Ensure

adequate ventilation. Avoid

contact with skin, eyes, or

clothing.

Assessment of Thermal Stability
The thermal stability of a photoinitiator like Omnipol 910 is critical for its application, providing

information on its safe upper processing temperature and its long-term stability. The primary

techniques for evaluating thermal stability are Thermogravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC). While specific TGA and DSC data for Omnipol 910
are not available in the public domain, this section details the standard methodologies used for

such assessments.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. It is used to determine the decomposition temperatures and to study

the thermal degradation profile of a material.

Table 2: Generalized Experimental Protocol for TGA
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Parameter Description

Instrument Thermogravimetric Analyzer

Sample Preparation

A small, representative sample of Omnipol 910

(typically 5-10 mg) is placed in an inert sample

pan (e.g., alumina or platinum).

Heating Rate
A linear heating rate, commonly 10 °C/min, is

applied.

Temperature Range

Typically from ambient temperature to a

temperature beyond the expected

decomposition, for example, 30 °C to 600 °C.

Atmosphere

An inert atmosphere, such as nitrogen, is used

to prevent oxidative degradation. The flow rate

is typically set at 20-50 mL/min.

Data Analysis

The resulting TGA curve plots mass loss versus

temperature. Key data points include the onset

of decomposition (Tonset) and the temperature

of maximum rate of mass loss (Tpeak),

determined from the derivative of the TGA curve

(DTG).

Differential Scanning Calorimetry (DSC)
DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a

constant temperature. It is used to detect thermal transitions such as melting, crystallization,

and glass transitions. For a liquid photoinitiator, DSC can be used to identify any low-

temperature transitions or potential exothermic decomposition at elevated temperatures.

Table 3: Generalized Experimental Protocol for DSC
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Parameter Description

Instrument Differential Scanning Calorimeter

Sample Preparation

A small amount of Omnipol 910 (typically 5-10

mg) is hermetically sealed in an aluminum pan.

An empty, sealed pan is used as a reference.

Heating/Cooling Program

A typical program involves an initial heating

ramp, followed by a controlled cooling ramp and

a second heating ramp. A common rate is 10

°C/min. For example: 1. Heat from -80 °C to 200

°C at 10 °C/min. 2. Cool from 200 °C to -80 °C

at 10 °C/min. 3. Heat from -80 °C to 250 °C at

10 °C/min.

Atmosphere
An inert atmosphere, such as nitrogen, is

maintained at a flow rate of 20-50 mL/min.

Data Analysis

The DSC thermogram plots heat flow versus

temperature. Endothermic and exothermic

peaks can indicate phase transitions or

reactions. The glass transition temperature (Tg)

appears as a step change in the baseline.

Visualized Workflows
The following diagrams illustrate the general workflow for assessing the thermal stability of a

photoinitiator and the logical relationship for ensuring product stability.
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Sample Preparation

Thermal Analysis

Data Interpretation

Obtain Omnipol 910 Sample
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(5-10 mg in inert pan)

Prepare DSC Sample
(5-10 mg in sealed pan)

Run TGA
(e.g., 10 °C/min in N2)

Run DSC
(Heat-Cool-Heat cycle in N2)

Analyze TGA Data
(T-onset, T-peak)

Analyze DSC Data
(Tg, transitions)

Generate Stability Report
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Caption: General experimental workflow for thermal analysis.

Input Factors

Process

Outcome

Proper Storage Conditions
(Temp, Light) Maintain Chemical Integrity

Correct Handling Procedures

Optimal Product Performance

Achieve Max Shelf Life (24 Months)
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Caption: Logical relationship for ensuring product stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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